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Compound of Interest

Compound Name: NVP-BSK805 dihydrochloride

Cat. No.: B10761840 Get Quote

NVP-BSK805 Dihydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation and storage of NVP-BSK805
dihydrochloride solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of NVP-BSK805
dihydrochloride?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

high-concentration stock solutions of NVP-BSK805 dihydrochloride. It is soluble in DMSO at

concentrations of ≥20.95 mg/mL, 25 mg/mL, and up to 50 mM.[1][2] For aqueous solutions, it is

soluble in water up to 100 mM and in PBS (pH 7.2) at 10 mg/mL.[2]

Q2: How should I store the solid NVP-BSK805 dihydrochloride compound?

A2: The solid compound should be stored desiccated at -20°C for long-term stability, where it

can be stable for at least two to four years.[2][3] Some suppliers suggest that storage at +4°C

is also acceptable. For shipping, it is typically sent at room temperature.[2][4]
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Q3: What are the recommended storage conditions for NVP-BSK805 dihydrochloride stock

solutions?

A3: Prepared stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[5] For

long-term storage, it is recommended to store aliquots at -80°C, where they are stable for up to

6 months.[5] For shorter-term storage, -20°C is suitable for up to 1 month.[5][6]

Q4: Can I prepare a working solution for in vivo experiments directly in an aqueous buffer?

A4: While NVP-BSK805 dihydrochloride has some solubility in aqueous buffers, for in vivo

studies, a formulation with co-solvents is often used to ensure solubility and stability. A common

method involves using a vehicle of PEG300, Tween-80, and saline.[4] It is recommended to

prepare fresh working solutions for in vivo experiments on the day of use.[5]

Q5: My NVP-BSK805 dihydrochloride solution appears cloudy or has precipitated. What

should I do?

A5: If you observe precipitation or cloudiness, gentle warming and/or sonication can be used to

aid dissolution.[5] This is a common issue if the compound's solubility limit is exceeded or if it

has been stored improperly. Refer to the troubleshooting guide below for more detailed steps.

Data Summary
Solubility Data
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Solvent Concentration Reference

DMSO ≥20.95 mg/mL [1]

DMSO 25 mg/mL [2]

DMSO up to 50 mM

DMSO 10 mM [3][7]

Water up to 100 mM

PBS (pH 7.2) 10 mg/mL [2]

DMF 20 mg/mL [2]

Ethanol 1 mg/mL [2]

0.1N HCl (aq) Soluble [8]

Storage and Stability
Form

Storage
Temperature

Stability Reference

Solid -20°C (desiccated) ≥ 2 years [3]

Solid +4°C Not specified

Stock Solution -80°C 6 months [5]

Stock Solution -20°C 1 month [5][6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

Weighing: Accurately weigh the desired amount of NVP-BSK805 dihydrochloride powder

(Molecular Weight: 563.47 g/mol [6][9]).

Solvent Addition: Add the appropriate volume of DMSO to achieve a final concentration of 10

mM. For example, to prepare 1 mL of a 10 mM solution, dissolve 5.63 mg of the compound
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in 1 mL of DMSO.

Dissolution: Vortex or sonicate the solution at room temperature until the compound is

completely dissolved. Gentle warming can be applied if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes and store

at -80°C for up to 6 months or -20°C for up to 1 month.[5]

Protocol 2: Preparation of an In Vivo Working Solution
(Example)
This protocol is based on a method for preparing a formulation for oral administration in mice.

[4]

Initial Dilution: Prepare a 25.0 mg/mL stock solution of NVP-BSK805 dihydrochloride in

DMSO.

Vehicle Preparation: In a sterile tube, combine the following in the specified order:

400 µL of PEG300

50 µL of Tween-80

Mixing: Mix the PEG300 and Tween-80 thoroughly.

Adding the Drug: Add 100 µL of the 25.0 mg/mL DMSO stock solution to the

PEG300/Tween-80 mixture and mix until a clear solution is obtained.

Final Dilution: Add 450 µL of physiological saline to the mixture to reach a final volume of 1

mL. This results in a final drug concentration of 2.5 mg/mL.

Use: It is recommended to use this working solution on the same day it is prepared.[5]
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Caption: Troubleshooting workflow for NVP-BSK805 solution issues.

Signaling Pathway Inhibition

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10761840?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Cytokine

Cytokine Receptor

Binds

JAK2

Activates

STAT

Phosphorylates

p-STAT (Dimer)

Dimerizes

Gene Transcription

Translocates and initiates

NVP-BSK805

Inhibits (ATP-competitive)

Click to download full resolution via product page

Caption: NVP-BSK805 inhibits the JAK2-STAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10761840?utm_src=pdf-custom-synthesis
https://www.biocrick.com/NVP-BSK805-BCC1815.html
https://www.biocrick.com/NVP-BSK805-BCC1815.html
https://www.caymanchem.com/product/16714/nvp-bsk805-(hydrochloride)
https://www.molnova.com/en/ProductsThr/NVP-BSK805.html
https://www.medchemexpress.cn/nvp-bsk805-dihydrochloride.html
https://www.medchemexpress.com/nvp-bsk805-dihydrochloride.html
https://www.adooq.com/nvp-bsk805-dihydrochloride.html
https://www.probechem.com/products_NVP-BSK805dihydrochloride.html
https://www.axonmedchem.com/2792-nvp-bsk805
https://www.scbt.com/p/nvp-bsk805-1092499-93-8
https://www.benchchem.com/product/b10761840#nvp-bsk805-dihydrochloride-solution-preparation-and-storage
https://www.benchchem.com/product/b10761840#nvp-bsk805-dihydrochloride-solution-preparation-and-storage
https://www.benchchem.com/product/b10761840#nvp-bsk805-dihydrochloride-solution-preparation-and-storage
https://www.benchchem.com/product/b10761840#nvp-bsk805-dihydrochloride-solution-preparation-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10761840?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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